![molecular formula C3H9N3Sn B072298 Azidotrimethyltin(IV) CAS No. 1118-03-2](/img/structure/B72298.png)
Azidotrimethyltin(IV)
Overview
Description
Azidotrimethyltin(IV) is an organotin compound that is used primarily in the synthesis of organic compounds. It is a colorless liquid with a boiling point of approximately 150°C and a melting point of -20°C. Azidotrimethyltin(IV) is a strong oxidizing agent and is used as a reagent in organic synthesis. It is also used as a catalyst in the synthesis of polymers and in the production of pharmaceuticals.
Scientific Research Applications
AZT in AIDS Treatment : AZT was examined in several dose regimens in patients with AIDS or AIDS-related complex (ARC), showing therapeutic effects including increases in circulating helper-inducer T lymphocytes, positive delayed type hypersensitivity skin test reactions during treatment, clearance of chronic fungal nailbed infections, and overall clinical improvements (Yarchoan et al., 1986).
AZT's Effect on DNA Repair and Cell Growth : AZT is known to inhibit UV-induced DNA strand-break rejoining and mitogen-stimulated growth of lymphocytes, showing inhibitory effects at therapeutic concentrations (Munch‐Petersen, 1988).
Drug Binding and Interaction with Human Serum Albumin : AZT's interaction with human serum albumin (HSA) has implications in its mechanism of action, distribution, and interaction in multi-drug therapy, with identification of a new drug-binding subsite on HSA (Zhu et al., 2008).
AZT Induced Toxicity and Genotoxicity : AZT has been shown to cause tumors in mice exposed as adults or in utero, raising concerns about its genotoxicity and carcinogenicity. AZT is incorporated into DNA in a dose-related manner and increases mutant frequencies, indicating a role in genotoxicity. Moreover, most AZT-induced mutants were attributable to loss of heterozygosity (LOH), which is significant in human carcinogenesis (Meng et al., 2000).
Oxidative Damage and Cardiac Toxicity of AZT : AZT causes oxidative damage to heart mitochondria, increasing oxidative stress which may play an important role in the cardiotoxicity of the drug. Supranutritional doses of antioxidant vitamins C and E have been shown to protect against signs of mitochondrial oxidative stress (de la Asunción et al., 2004).
Safety and Hazards
Azidotrimethyltin(IV) is classified as a dangerous good for transport and may be subject to additional shipping charges . It has hazard statements H300, H310, H330, and H410 . This means it is fatal if swallowed, harmful in contact with skin, fatal if inhaled, and very toxic to aquatic life with long-lasting effects . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Mechanism of Action
Target of Action
Azidotrimethyltin(IV), also known as Trimethyltin Azide, is an organometallic compound . The primary targets of Azidotrimethyltin(IV) are not well-documented in the literature. As an organometallic compound, it may interact with various biological molecules, but the specific targets remain to be identified.
Mode of Action
Organometallic compounds are generally known to interact with biological systems in complex ways, often involving coordination chemistry
Pharmacokinetics
As an organometallic compound, its bioavailability could be influenced by various factors, including its chemical properties, the route of administration, and the physiological characteristics of the individual
properties
IUPAC Name |
azido(trimethyl)stannane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3CH3.N3.Sn/c;;;1-3-2;/h3*1H3;;/q;;;-1;+1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSJRGDBEYARHLX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Sn](C)(C)N=[N+]=[N-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H9N3Sn | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10408376 | |
Record name | Azidotrimethyltin(IV) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10408376 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.83 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1118-03-2 | |
Record name | Azidotrimethylstannane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1118-03-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Azidotrimethyltin(IV) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10408376 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | azido(trimethyl)stannane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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